Cas no 10575-32-3 (1-Hexen-4-yn-3-ol)

• Product Name: 1-Hexen-4-yn-3-ol
• CAS No: 10575-32-3
• MF: C₆H₈O
• MW: 96.127121925354
• CID: 1163488
• Update Time: 2024-07-26

1-Hexen-4-yn-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-Hexen-4-yn-3-ol
• hex-1-en-4-yn-3-ol

• Inchi： 1S/C6H8O/c1-3-5-6(7)4-2/h4,6-7H,2H2,1H3
• InChI Key： PVKBTSZHRIDHKM-UHFFFAOYSA-N
• SMILES： C=CC(O)C#CC

Computed Properties

• Exact Mass: 96.05754
• Monoisotopic Mass: 96.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Density: 0.9285 g/cm3
• Boiling Point: 73 °C(Press: 26 Torr)
• PSA: 20.23
• pka: 12.40±0.20(Predicted)